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Compound of Interest

Compound Name: (S)-Benzoin acetate

Cat. No.: B15190106 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling chemical compounds such as (S)-Benzoin acetate. This

guide provides essential, immediate safety and logistical information, including operational and

disposal plans, to foster a secure research environment.

Physical and Chemical Properties
Property Value

Molecular Formula C₁₆H₁₄O₃

Molecular Weight 254.28 g/mol

Appearance Off-white crystals or powder

Odor Light camphor-like odor

Melting Point 81.5–82.5 °C

Boiling Point 194 °C @ 12 mmHg

Solubility Very slightly soluble in cold water

Vapor Pressure 1.3 hPa @ 136 °C
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(S)-Benzoin acetate may cause skin irritation, serious eye irritation, and respiratory irritation.

[1] It is crucial to wear appropriate Personal Protective Equipment (PPE) to minimize exposure.

Recommended Personal Protective Equipment (PPE)

Equipment Specification

Eye Protection

Chemical splash goggles or safety glasses with

side-shields meeting ANSI Z.87.1 or EN

166(EU) standards.[2][3] A face shield may be

required for tasks with a high risk of splashing.

[4][5]

Hand Protection

Wear protective gloves.[3] Disposable nitrile

gloves offer short-term protection against a wide

range of chemicals.[4] Always inspect gloves

before use and remove them carefully to avoid

skin contact.[3]

Skin and Body Protection

A lab coat should be worn, buttoned, and fit

properly to cover as much skin as possible.[4]

Long-sleeved clothing and appropriate shoes

that cover the entire foot are also necessary.[3]

[4]

Respiratory Protection

Use only in a well-ventilated area or outdoors.[1]

If ventilation is insufficient, especially during

large-scale operations or emergencies, a

NIOSH-approved respirator may be required.[3]

[4]

Safe Handling and Experimental Protocols
Adherence to proper handling procedures is critical to prevent accidents and ensure personal

safety.

General Handling Procedures:
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Ventilation: Always handle (S)-Benzoin acetate in a well-ventilated area, such as a fume

hood, to avoid inhaling dust or vapors.[1][6]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[2][6]

Hygiene: Wash hands thoroughly after handling the substance.[1] Do not eat, drink, or

smoke in the work area.[2]

Ignition Sources: Keep away from heat and sources of ignition.[6]

Spill Cleanup Protocol:

Evacuate: Evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment: Sweep the spilled solid material into a covered container.[7] If appropriate,

moisten the material first to prevent dusting.[7]

Collection: Use spark-proof tools and explosion-proof equipment for collection.

Disposal: Dispose of the collected waste in accordance with approved waste disposal

procedures.[1]

Decontamination: Clean the affected area thoroughly.

Disposal Plan
All chemical waste, including (S)-Benzoin acetate and any contaminated materials, must be

disposed of in accordance with local, state, and federal regulations.

Waste Disposal Steps:

Containerization: Place waste in a clearly labeled, sealed container.

Segregation: Do not mix with other incompatible waste streams.
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Storage: Store the waste container in a cool, well-ventilated area away from heat and ignition

sources.[2]

Disposal: Arrange for disposal through an approved waste disposal plant or licensed

contractor.[1]

Workflow for Safe Handling of (S)-Benzoin Acetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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